Cas no 2648957-81-5 (4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride)

• Product Name: 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride
• CAS No: 2648957-81-5
• MF: C₉H₁₀BrFO₃S
• MW: 297.14130449295
• CID: 5930151
• PubChem ID: 165922521
• Update Time: 2025-06-13

4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropoxy)benzene-1-sulfonyl fluoride
• EN300-7470036
• 2648957-81-5
• 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C9H10BrFO3S/c10-6-1-7-14-8-2-4-9(5-3-8)15(11,12)13/h2-5H,1,6-7H2
• InChI Key： WUKJKIPZXVHKFB-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC(=CC=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 295.95181g/mol
• Monoisotopic Mass: 295.95181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride

Introduction to 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride (CAS No. 2648957-81-5)

4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride, with the CAS number 2648957-81-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its sulfonyl fluoride functional group, which imparts reactivity and versatility in synthetic transformations.

The molecular structure of 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride consists of a benzene ring substituted with a sulfonyl fluoride group at the para position and a 3-bromopropoxy group. The presence of the bromine atom on the propoxy chain makes this compound an attractive substrate for various chemical reactions, including cross-coupling reactions and nucleophilic substitutions. These reactions are crucial in the synthesis of complex organic molecules, such as pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride has shown promise as an intermediate in the development of novel therapeutic agents. Recent studies have explored its use in the synthesis of compounds with potential anti-cancer, anti-inflammatory, and neuroprotective properties. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of sulfonamide derivatives using 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride as a key intermediate. These derivatives exhibited potent inhibitory activity against specific enzymes involved in cancer progression, making them promising candidates for further drug development.

Beyond medicinal applications, 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride has also found utility in materials science. The sulfonyl fluoride functional group can be converted into other functional groups through various chemical transformations, enabling the creation of polymers with tailored properties. A 2021 study in Advanced Materials highlighted the use of this compound as a monomer for the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronics, coatings, and composite materials.

The synthetic accessibility of 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 4-fluorobenzenesulfonyl chloride with 3-bromopropanol in the presence of a base, followed by fluorination to introduce the sulfonyl fluoride group. This method is scalable and can be adapted to produce high-purity material suitable for various applications.

In terms of safety and handling, it is important to note that while 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential for forming reactive intermediates during chemical transformations. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are recommended when working with this compound.

The future prospects for 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride are promising. Ongoing research continues to uncover new applications and synthetic strategies that leverage its unique chemical properties. As scientists explore its potential in areas such as drug discovery, materials science, and catalysis, this compound is likely to play an increasingly important role in advancing these fields.

In conclusion, 4-(3-Bromopropoxy)benzene-1-sulfonyl fluoride (CAS No. 2648957-81-5) is a versatile and valuable compound with a wide range of applications in both academic research and industrial settings. Its unique chemical structure and reactivity make it an attractive choice for synthetic chemists working on complex molecule synthesis and material development. As research progresses, it is anticipated that this compound will continue to contribute significantly to advancements in medicinal chemistry and materials science.